2-(4-((Methylamino)methyl)thiazol-2-yl)propan-2-ol

• IUPAC Name: 2-[4-(methylaminomethyl)-1,3-thiazol-2-yl]propan-2-ol
• InChI: InChI=1S/C8H14N2OS/c1-8(2,11)7-10-6(4-9-3)5-12-7/h5,9,11H,4H2,1-3H3
• InChI Key: QXDSMGBSRJCUTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NC(=CS1)CNC)O
• Molecular Formula: C8H14N2OS
• Molecular Weight: 186.28 g/mol

Description

“2-(4-((Methylamino)methyl)thiazol-2-yl)propan-2-ol” is a chemical compound with the molecular formula C8H14N2OS. It is also known by other names such as Cobicistat Impurity HCl.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazole ring, which is a ring structure consisting of three carbon atoms, one nitrogen atom, and one sulfur atom. The compound also contains a methylamino group and a propan-2-ol group.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 186.28 g/mol. It has a topological polar surface area of 73.4 Ų, indicating its polarity. The compound has a complexity of 152, as computed by Cactvs 3.4.6.11.

Scientific Research Applications

Pharmaceutical Research

Cobicistat impurities reference standards are useful in pharmaceutical research. They play a crucial role in various stages of drug development and production:

• Stability Studies : These studies require the use of impurity standards to understand how the quality of a drug substance or drug product varies with time under the influence of environmental factors such as temperature, humidity, and light.

Identification of Unknown Impurities

In pharmaceutical research, Cobicistat impurities can be used to identify unknown impurities in a drug substance. This is crucial for ensuring the safety and efficacy of the drug.

Assessment of Genotoxic Potential

Cobicistat impurities can also be used to assess the genotoxic potential of a drug substance. Genotoxic substances are those that can cause genetic mutations and possibly lead to cancer. Therefore, assessing the genotoxic potential is an important part of drug safety evaluation.

Custom Synthesis

Cobicistat impurities can be used in custom synthesis for research purposes. For example, Cobicistat Impurity 18, which has a molecular formula of C23H27N3O2S : HCl and a molecular weight of 409.5 : 36.5, can be synthesized for specific research needs.

Ion Chromatography (IC)

Cobicistat impurities can be used in Ion Chromatography (IC), an analytical technique used for the separation and quantification of anions and cations in aqueous samples. High-purity, well-defined reference materials like Cobicistat impurities are ideal for low-ppm level quantification or trace analysis.

Drug Metabolism Studies

Cobicistat impurities can be used in drug metabolism studies. These studies are crucial in understanding how a drug is absorbed, distributed, metabolized, and excreted in the body. The impurities can help identify the metabolic pathways and the potential metabolites formed.

Toxicology Studies

Cobicistat impurities can also be used in toxicology studies. These studies are important to assess the safety of a drug. The impurities can help determine the toxic effects of a drug and its metabolites.

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, such as its antifungal properties. Additionally, more research could be done to understand its synthesis and chemical reactions.